2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H9Cl2N3O2S/c19-13-3-6-15(16(20)8-13)17-10-26-18(22-17)12(9-21)7-11-1-4-14(5-2-11)23(24)25/h1-8,10H/b12-7+
• InChI Key: RWPNYWODCHRDQX-KPKJPENVSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=C(\C#N)/C2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C18H9Cl2N3O2S
• Molecular Weight: 402.3 g/mol

Description

2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile, also known as DCTN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by activating caspase-3 and caspase-9, which are key enzymes involved in the apoptotic pathway. It has also been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo studies. It has also been shown to have low cytotoxicity towards normal cells, indicating its potential as a selective anticancer agent. This compound has been shown to have good solubility in water, making it a promising candidate for drug delivery systems.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile in lab experiments include its ease of synthesis, low toxicity, and potential for selective targeting of cancer cells. However, its limitations include its limited stability under certain conditions and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for further research on 2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile. These include optimizing its synthesis method to improve its yield and purity, studying its potential as a drug delivery system, and investigating its potential as a sensor for detecting heavy metal ions in water. Further studies are also needed to fully understand its mechanism of action and potential applications in various fields.

Scientific Research Applications

2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-nitrophenyl)acrylonitrile has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has shown promising results as an anticancer agent by inducing apoptosis in cancer cells. It has also been studied for its potential use as an antifungal and antibacterial agent. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties such as luminescence and conductivity. In environmental science, this compound has been studied for its potential use as a sensor for detecting heavy metal ions in water.